Cas no 2137896-75-2 (5-bromo-3,6-dipropyl-3,4-dihydropyrimidin-4-one)

• Product Name: 5-bromo-3,6-dipropyl-3,4-dihydropyrimidin-4-one
• CAS No: 2137896-75-2
• MF: C₁₀H₁₅BrN₂O
• MW: 259.142901659012
• CID: 6213507
• PubChem ID: 165478531
• Update Time: 2025-06-13

5-bromo-3,6-dipropyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3,6-dipropyl-3,4-dihydropyrimidin-4-one
• EN300-1077642
• 2137896-75-2

• Inchi： 1S/C10H15BrN2O/c1-3-5-8-9(11)10(14)13(6-4-2)7-12-8/h7H,3-6H2,1-2H3
• InChI Key： DHMBFNPXNDLOIL-UHFFFAOYSA-N
• SMILES： BrC1C(N(C=NC=1CCC)CCC)=O

Computed Properties

• Exact Mass: 258.03678g/mol
• Monoisotopic Mass: 258.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.7Ų

Additional information on 5-bromo-3,6-dipropyl-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 5-Bromo-3,6-dipropyl-3,4-dihydropyrimidin-4-one (CAS No. 2137896-75-2): Properties, Applications, and Research Insights

The compound 5-bromo-3,6-dipropyl-3,4-dihydropyrimidin-4-one (CAS No. 2137896-75-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique brominated pyrimidinone core and dipropyl substituents, this compound exhibits distinct chemical properties that make it valuable for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the versatility of the pyrimidinone scaffold in medicinal chemistry.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 5-bromo-3,6-dipropyl-3,4-dihydropyrimidin-4-one. Computational models frequently identify such brominated heterocycles as promising candidates for targeting protein-protein interactions, a hot topic in oncology research and neurodegenerative disease studies. The presence of both electron-withdrawing (bromo) and electron-donating (propyl) groups creates an interesting electronic profile that could influence binding affinity in biological systems.

From a synthetic chemistry perspective, the CAS 2137896-75-2 compound offers several advantages. Its dihydropyrimidinone structure serves as an excellent precursor for multicomponent reactions, which align with current green chemistry initiatives seeking to reduce synthetic steps. The propyl side chains enhance solubility in organic media, addressing a common challenge in high-throughput screening workflows. These characteristics explain why patent databases show growing interest in this pyrimidine derivative for small molecule therapeutics development.

The physicochemical properties of 5-bromo-3,6-dipropyl-3,4-dihydropyrimidin-4-one make it particularly relevant to current discussions about drug-like properties and Lipinski's rule of five. With a molecular weight of 273.17 g/mol and balanced lipophilicity from its alkyl substituents, this compound falls within the desirable range for oral bioavailability – a key consideration in modern pharmacokinetic optimization. These attributes have led to its inclusion in several commercial screening libraries for fragment-based drug design.

In material science applications, the bromine atom in CAS 2137896-75-2 provides a handle for cross-coupling reactions, making it valuable for creating π-conjugated systems in organic electronics. This aligns with industry demands for novel organic semiconductors and light-emitting materials. Researchers are exploring its potential in OLED technology, where modified pyrimidine derivatives show promise for improving device efficiency.

Analytical characterization of 5-bromo-3,6-dipropyl-3,4-dihydropyrimidin-4-one reveals interesting spectral features. The carbonyl group exhibits characteristic IR stretching frequencies around 1700 cm^-1, while the proton NMR spectrum clearly shows distinct signals for the propyl chains and pyrimidine protons. These properties facilitate quality control in synthetic workflows and support the compound's use in structure-activity relationship studies.

Ongoing research explores the metabolic stability of this bromopyrimidinone derivative, particularly regarding the oxidative metabolism of its propyl groups. Such investigations are crucial for medicinal chemistry programs aiming to improve drug half-life. Recent publications suggest that strategic modification of the dipropyl substituents could enhance cytochrome P450 resistance while maintaining target engagement.

The commercial availability of CAS 2137896-75-2 through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. Current pricing trends reflect growing demand for such functionalized pyrimidines, especially those with halogen handles for further derivatization. This aligns with market needs for diverse chemical space exploration in hit-to-lead optimization campaigns.

Environmental and safety assessments of 5-bromo-3,6-dipropyl-3,4-dihydropyrimidin-4-one indicate it requires standard laboratory precautions, similar to other brominated organic compounds. Proper handling procedures emphasize ventilation controls and personal protective equipment, reflecting broader industry focus on responsible chemical management practices.

Future directions for this compound include exploration of its biological activity against emerging therapeutic targets, particularly in kinase inhibition and epigenetic modulation. The pyrimidinone core is known to interact with various enzyme active sites, making CAS 2137896-75-2 a valuable scaffold for targeted drug discovery in areas like immuno-oncology and infectious diseases.